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Compound of Interest

Compound Name: 4-Chloroquinazoline-7-carbonitrile

CAS No.: 1260759-38-3

Cat. No.: B1469761

Get Quote

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis of 4-Chloroquinazoline-7-
carbonitrile. This molecule is a key building block in medicinal chemistry, notably in the

development of kinase inhibitors for oncology.[1] Scaling up its synthesis from the lab bench to

larger quantities can present several challenges. This guide is designed to provide in-depth,

experience-based solutions to common problems encountered during this process.

Synthetic Overview
The most prevalent and industrially viable route to 4-Chloroquinazoline-7-carbonitrile
involves a two-step process starting from 2-amino-4-cyanobenzoic acid.

Cyclization: Formation of the quinazolinone ring system to yield 4-hydroxyquinazoline-7-

carbonitrile (also known as 4-oxo-3,4-dihydroquinazoline-7-carbonitrile).[2]

Chlorination: Conversion of the 4-hydroxyl group to the 4-chloro derivative using a suitable

chlorinating agent.[3]
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This pathway is favored for its efficiency and the availability of starting materials.

2-Amino-4-cyanobenzoic acid 4-Hydroxyquinazoline-
7-carbonitrile

 Formamide
 or Formic Acid
 (Cyclization) 4-Chloroquinazoline-

7-carbonitrile

 POCl₃ or SOCl₂
 (Chlorination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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